Cas no 118543-82-1 (2-(4-fluorobenzoyl)pyrazine)

• Product Name: 2-(4-fluorobenzoyl)pyrazine
• CAS No: 118543-82-1
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 4576248
• Update Time: 2025-05-24

2-(4-fluorobenzoyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenyl)-pyrazin-2-ylmethanone
• 2-(4-fluorobenzoyl)pyrazine

• Inchi： 1S/C11H7FN2O/c12-9-3-1-8(2-4-9)11(15)10-7-13-5-6-14-10/h1-7H
• InChI Key： UMXNIFULRQPXQH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(C1=NC=CN=C1)=O

Additional information on 2-(4-fluorobenzoyl)pyrazine

2-(4-Fluorobenzoyl)Pyrazine: A Comprehensive Overview

The compound 2-(4-fluorobenzoyl)pyrazine (CAS No. 118543-82-1) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazine derivatives, which are known for their unique electronic properties and structural versatility. The presence of the 4-fluorobenzoyl group attached to the pyrazine ring introduces additional functionality, making this compound a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of pyrazine derivatives in the field of materials science, particularly in the development of advanced materials for electronic applications. The fluorobenzoyl substituent in 2-(4-fluorobenzoyl)pyrazine contributes to its enhanced stability and electronic conductivity, making it a promising candidate for use in organic semiconductors and optoelectronic devices. Researchers have explored its potential as a building block for constructing two-dimensional materials, where its planar structure and conjugated system play a critical role in achieving desired electronic properties.

In the realm of drug discovery, 2-(4-fluorobenzoyl)pyrazine has shown promise as a lead compound for developing new therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively studied. For instance, recent findings suggest that this compound exhibits selective inhibitory activity against certain kinases, which are key players in various disease pathways. This makes it a valuable starting point for designing novel anti-cancer and anti-inflammatory drugs.

The synthesis of 2-(4-fluorobenzoyl)pyrazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyrazine core, followed by the introduction of the fluorobenzoyl group through nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for further studies.

From a structural standpoint, 2-(4-fluorobenzoyl)pyrazine exhibits a rigid planar geometry due to the conjugation between the pyrazine ring and the benzoyl group. This structural feature not only enhances its stability but also contributes to its unique optical properties. Recent spectroscopic studies have revealed that this compound absorbs light across a broad range of wavelengths, making it suitable for applications in photovoltaic devices and light-emitting diodes (LEDs). Its ability to emit light upon excitation further underscores its potential in optoelectronics.

In terms of environmental impact, 2-(4-fluorobenzoyl)pyrazine has been shown to exhibit low toxicity towards aquatic organisms under controlled conditions. However, further studies are required to fully understand its environmental fate and potential risks. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions, provided appropriate safety precautions are taken during synthesis and use.

The commercial availability of 2-(4-fluorobenzoyl)pyrazine has increased significantly in recent years due to its growing demand across various industries. Major chemical suppliers now offer this compound at competitive prices, catering to both academic researchers and industrial developers. Its accessibility has facilitated its integration into large-scale production processes, particularly in the pharmaceutical and electronics sectors.

Looking ahead, ongoing research into 2-(4-fluorobenzoyl)pyrazine is expected to uncover new applications and improve its performance in existing ones. Collaborative efforts between chemists, materials scientists, and biologists are paving the way for innovative solutions that leverage this compound's unique properties. As technology continues to advance, 2-(4-fluorobenzoyl)pyrazine is poised to play an increasingly important role in shaping the future of materials science and drug development.